Small and light strain sensors based on graphene coated human hairs†
Nanoscale Pub Date: 2015-09-02 DOI: 10.1039/C5NR04312C
Abstract
We report an efficient and cheap strategy to construct strain sensors by assembling reduced graphene oxide (rGO) sheets onto human hairs. These sensors are small, light and robust, and can be shaped into different structures such as fibre, spring and network. They can be used to detect various deformations including stretching, bending and compression with excellent repeatability and durability.
Recommended Literature
- [1] Core–shell nano-latex blending method to prepare multi-shape memory polymers†
- [2] Release kinetics of oleyl alcohol from a self-lubricating silicone biomaterial
- [3] Photoreactive oligoethylene glycol polymers – versatile compounds for surface modification by thin hydrogel films†
- [4] Organic and nitrogen load removal from bio-treated landfill leachates by a dual-anode system
- [5] Back cover
- [6] Fabrication of a protease sensor for caspase-3 activity detection based on surface plasmon resonance†
- [7] Propeller-shaped molecules with a thiazole hub: structural landscape and hydrazone cap mediated tunable host behavior in 4-hydrazino-1,3-thiazoles†
- [8] Hybrid chalcogenide nanoparticles: 2D-WS2nanocrystals inside nested WS2 fullerenes†
- [9] Front cover
- [10] Real-time measurement of constituents in solid materials using particle flow spark induced breakdown spectroscopy
Journal Name：Nanoscale
Research Products
-
CAS no.: 14674-74-9
-
CAS no.: 155535-23-2
-
CAS no.: 197794-83-5
-
CAS no.: 177966-61-9
